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Compound of Interest

Compound Name: Einecs 306-759-7

Cat. No.: B15178714 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of the

synthetic hydrocarbon poly-alpha-olefin (PAO), identified by EINECS number 306-759-7.

Adherence to these procedures is critical for maintaining a safe laboratory environment and

ensuring regulatory compliance.

Chemical Identification and Hazard Summary
Chemical Name: Dec-1-ene, homopolymer, hydrogenated

EINECS Number: 306-759-7

CAS Number: 68037-01-4

General Description: A synthetic, non-hazardous hydrocarbon oil. It is not classified as a

hazardous substance according to Regulation (EC) No 1272/2008.

Primary Hazards: While not classified as hazardous, it may be combustible and can cause

mild skin or eye irritation upon prolonged contact. Inhalation of mists or vapors at high

temperatures may irritate the respiratory tract.

Regulatory and Safety Data

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15178714?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15178714?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following table summarizes key quantitative data relevant to the safe handling and

disposal of PAO.

Parameter Value Notes

Flash Point >120 °C (248 °F)
This substance is combustible

but not highly flammable.

Auto-ignition Temperature >300 °C (572 °F)

Spontaneous ignition will only

occur at very high

temperatures.

Hazard Classification Not classified as hazardous
According to Regulation (EC)

No 1272/2008.

Personal Protective Equipment

(PPE)

Safety glasses, gloves, lab

coat

Standard laboratory PPE is

sufficient for handling.

Step-by-Step Disposal Protocol
This protocol outlines the approved procedure for the disposal of EINECS 306-759-7.

Step 1: Collection and Storage

Collect waste PAO in a dedicated, clearly labeled, and sealed container.

The container should be made of a material compatible with hydrocarbon oils (e.g., high-

density polyethylene, steel).

Label the container "Waste Poly-alpha-olefin Oil" and include the date of initial waste

accumulation.

Store the waste container in a designated, well-ventilated waste accumulation area, away

from heat, sparks, and open flames.

Step 2: Waste Characterization

Although generally non-hazardous, confirm that the waste PAO has not been contaminated

with any hazardous substances during its use.
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If contamination with hazardous materials is suspected, the waste must be treated as

hazardous and disposed of accordingly, following your institution's hazardous waste disposal

guidelines.

Step 3: Disposal Pathway

Preferred Method: Dispose of the waste PAO through a licensed industrial waste disposal

facility or a reputable recycling service that handles waste oils.

Incineration: Controlled incineration at a licensed facility is an acceptable method of disposal.

Landfill: Disposal in a landfill is not recommended and may be prohibited by local

regulations.

Sewer/Waterway Discharge:DO NOT dispose of this material down the drain or into any

waterways. This can cause environmental damage and is likely a violation of local

regulations.

Step 4: Documentation

Maintain a record of the amount of waste generated and the date of disposal.

Keep copies of all waste transfer notes and certificates of disposal provided by the waste

management company.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

EINECS 306-759-7.
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Caption: Disposal workflow for EINECS 306-759-7.

To cite this document: BenchChem. [Proper Disposal of EINECS 306-759-7 (Poly-alpha-
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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